Cas no 68778-93-8 (3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaen-1-ol)

• Product Name: 3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaen-1-ol
• CAS No: 68778-93-8
• MF: C₃₀H₅₀O
• MW: 426.717409610748
• CID: 2027381
• Update Time: 2025-03-11

3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaen-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaen-1-ol
• 3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaen-1-ol
• 3,7,11,15,19,23-Hexamethyltetracosa-2,6,10,14,18,22-hexaenol
• all-E farnesylfarnesol
• all-E-hexaprenol
• Betulaprenol 6
• hexaprenol
• all-E-hexaprenol;all-E farnesylfarnesol;hexaprenol;3,7,11,15,19,23-Hexamethyltetracosa-2,6,10,14,18,22-hexaenol;3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaen-1-ol;
• 2,6,10,14,18,22-Tetracosahexaen-1-ol, 3,7,11,15,19,23-hexamethyl-, (2E,6E,10E,14E,18E)-

• Inchi： 1S/C30H50O/c1-25(2)13-8-14-26(3)15-9-16-27(4)17-10-18-28(5)19-11-20-29(6)21-12-22-30(7)23-24-31/h13,15,17,19,21,23,31H,8-12,14,16,18,20,22,24H2,1-7H3/b26-15+,27-17+,28-19+,29-21+,30-23+
• InChI Key： RXILURRBPAWICG-MMSZMYIBSA-N
• SMILES： C(O)/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(/C)\C

Computed Properties

• Exact Mass: 426.38600

Experimental Properties

• Density: 0.885±0.06 g/cm3(Predicted)
• Boiling Point: 527.4±19.0 °C(Predicted)
• PSA: 20.23000
• LogP: 9.57740
• pka: 14.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bactoprenols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Polyprenols Bactoprenols